Cas no 1261235-99-7 (Tert-butyl 3-(5-bromo-N-methylthiophene-2-sulfonamido)piperidine-1-carboxylate)

• Product Name: Tert-butyl 3-(5-bromo-N-methylthiophene-2-sulfonamido)piperidine-1-carboxylate
• CAS No: 1261235-99-7
• MF: C₁₅H₂₃BrN₂O₄S₂
• MW: 439.388120889664
• CID: 2162358
• Update Time: 2025-05-24

Tert-butyl 3-(5-bromo-N-methylthiophene-2-sulfonamido)piperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• 3-[(5-Bromo-thiophene-2-sulfonyl)-methyl-amino]-piperidine-1-carboxylic acid tert-butyl ester
• tert-butyl 3-(5-bromo-N-methylthiophene-2-sulfonamido)piperidine-1-carboxylate
• SBB075241
• 3-[(5-Bromothiophene-2-sulfonyl)methylamino]piperidine-1-carboxylic acid tert-butyl ester
• tert-butyl 3-{[(5-bromo(2-thienyl))sulfonyl]methylamino}piperidinecarboxylate
• Tert-butyl 3-(5-bromo-N-methylthiophene-2-sulfonamido)piperidine-1-carboxylate

• Inchi： 1S/C15H23BrN2O4S2/c1-15(2,3)22-14(19)18-9-5-6-11(10-18)17(4)24(20,21)13-8-7-12(16)23-13/h7-8,11H,5-6,9-10H2,1-4H3
• InChI Key： QTECJFYYZNVUEC-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(S1)S(N(C)C1CN(C(=O)OC(C)(C)C)CCC1)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 559
• Topological Polar Surface Area: 104

Tert-butyl 3-(5-bromo-N-methylthiophene-2-sulfonamido)piperidine-1-carboxylate Security Information

• Storage Condition：Sealed in dry,2-8°C

Additional information on Tert-butyl 3-(5-bromo-N-methylthiophene-2-sulfonamido)piperidine-1-carboxylate

Research Brief on Tert-butyl 3-(5-bromo-N-methylthiophene-2-sulfonamido)piperidine-1-carboxylate (CAS: 1261235-99-7)

Recent advancements in the field of chemical biology and medicinal chemistry have highlighted the significance of sulfonamide derivatives as key intermediates in drug discovery. Among these, Tert-butyl 3-(5-bromo-N-methylthiophene-2-sulfonamido)piperidine-1-carboxylate (CAS: 1261235-99-7) has emerged as a compound of interest due to its potential applications in the synthesis of biologically active molecules. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, characterization, and potential therapeutic applications.

The compound, with the molecular formula C15H23BrN2O4S2, serves as a versatile building block in the development of novel pharmaceuticals. Recent studies have demonstrated its utility in the synthesis of piperidine-based sulfonamides, which are known for their diverse pharmacological activities, including antimicrobial, antiviral, and anticancer properties. The presence of the bromo-thiophene moiety in the structure enhances its reactivity, making it a valuable precursor for further chemical modifications.

In a recent publication, researchers reported an optimized synthetic route for Tert-butyl 3-(5-bromo-N-methylthiophene-2-sulfonamido)piperidine-1-carboxylate, emphasizing the use of mild reaction conditions to achieve high yields and purity. The study also highlighted the compound's stability under various storage conditions, which is crucial for its practical application in drug development. Spectroscopic techniques, including NMR and mass spectrometry, were employed to confirm the structure and purity of the synthesized compound.

Further investigations have explored the biological activity of derivatives synthesized from this compound. Preliminary in vitro studies indicated that certain derivatives exhibit promising inhibitory effects against specific enzyme targets, such as carbonic anhydrases and proteases, which are implicated in various diseases. These findings suggest that Tert-butyl 3-(5-bromo-N-methylthiophene-2-sulfonamido)piperidine-1-carboxylate could serve as a scaffold for the development of new therapeutic agents.

Despite these promising results, challenges remain in optimizing the pharmacokinetic properties of the derivatives, such as bioavailability and metabolic stability. Future research directions may include structure-activity relationship (SAR) studies to identify the most pharmacologically active derivatives and in vivo evaluations to assess their efficacy and safety profiles. Collaborative efforts between chemists and biologists will be essential to translate these findings into clinically relevant drugs.

In conclusion, Tert-butyl 3-(5-bromo-N-methylthiophene-2-sulfonamido)piperidine-1-carboxylate (CAS: 1261235-99-7) represents a valuable intermediate in medicinal chemistry, with potential applications in the development of novel therapeutics. Continued research on this compound and its derivatives is expected to contribute significantly to the advancement of drug discovery in the coming years.